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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 2-Methylbutanoic
anhydride, a key reagent in organic synthesis with significant applications in the

pharmaceutical and chemical industries. This document details its chemical and physical

properties, experimental protocols for its synthesis, and its role in various applications,

particularly in drug development. All quantitative data is presented in structured tables, and key

experimental workflows are visualized to enhance understanding. The primary CAS number for

2-Methylbutanoic anhydride is 1519-23-9[1][2][3].

Chemical and Physical Properties
2-Methylbutanoic anhydride, also known as 2-methylbutyric anhydride, is a carboxylic acid

anhydride.[3] It is a colorless to pale yellow liquid with a characteristic odor.[3] Its branched

alkyl structure influences its chemical reactivity and physical properties, making it a versatile

acylating agent in organic synthesis.[3][4]

Table 1: Physical and Chemical Properties of 2-Methylbutanoic Anhydride
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Property Value Reference

CAS Number 1519-23-9 [1][2][3]

Molecular Formula C10H18O3 [1][2][5]

Molecular Weight 186.25 g/mol [1][6]

Density 0.955 g/cm³ [2]

Boiling Point 259.5°C at 760 mmHg [2]

Flash Point 90°C [2]

Refractive Index 1.427 [2]

Vapor Pressure 0.0129 mmHg at 25°C [2]

EINECS Number 216-181-6 [1][2]

Synthesis and Experimental Protocols
The synthesis of 2-Methylbutanoic anhydride typically involves the dehydration of 2-

methylbutanoic acid. Several laboratory-scale protocols have been established to achieve high

yields and purity.

General Synthesis Workflow
The general principle for the synthesis of 2-Methylbutanoic anhydride is the removal of a

water molecule from two molecules of 2-methylbutanoic acid. This can be accomplished

through various dehydrating agents or by heating with a catalyst to drive the equilibrium

towards the anhydride product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://cymitquimica.com/cas/1519-23-9/
https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H18O3/c1-7(2)5-9(11)13-10(12)6-8(3)4/h7-8H%2C5-6H2%2C1-4H3
https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://precision.fda.gov/ginas/app/ui/substances/199a08b9-e318-48aa-b218-dd7051fe8fce
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB1718100_EN.htm
https://www.chemnet.com/cas/en/1519-23-9/2-methylbutyric-anhydride.html
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

Products

Purification

2-Methylbutanoic Acid (2 eq.)

Dehydrating Agent
(e.g., Acetic Anhydride)

 Add

Heat / Reflux

 Apply

2-Methylbutanoic Anhydride

 Forms

Byproducts
(e.g., Acetic Acid, Water)

 Forms

Distillation

 Purify via

Click to download full resolution via product page

General Synthesis Workflow for 2-Methylbutanoic Anhydride.

Experimental Protocol: Dehydration using a Catalyst
A common method for the synthesis of anhydrides is the catalytic dehydration of the

corresponding carboxylic acid.
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Objective: To synthesize 2-Methylbutanoic anhydride from 2-methylbutanoic acid via catalytic

dehydration.

Materials:

2-Methylbutanoic acid

p-Toluenesulfonic acid (catalyst, 0.1–0.5 wt%)[4]

A suitable solvent (optional)

Apparatus for reactive distillation

Procedure:

Combine 2-methylbutanoic acid and a catalytic amount of p-toluenesulfonic acid in a reaction

flask equipped for reactive distillation.

Heat the mixture to 150–180°C under a vacuum of 50–100 mmHg.[4]

The water formed during the reaction is continuously removed by distillation, which drives

the equilibrium towards the formation of the anhydride.

Monitor the reaction progress by techniques such as TLC or GC.

Once the reaction is complete, the crude 2-Methylbutanoic anhydride can be purified by

fractional distillation.

Expected Yield: 88–94%[4]

Applications in Research and Drug Development
2-Methylbutanoic anhydride is a valuable reagent with several applications, particularly in the

synthesis of pharmaceuticals and other specialty chemicals.[3]

Asymmetric Synthesis and Chiral Derivatization: The enantiopure form, (S)-(+)-2-

methylbutyric anhydride, is a crucial building block for introducing chiral centers in
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molecules.[4] It is used in the modification of metal-organic frameworks (MOFs) to create

chiral environments for enantioselective separations and catalysis.[4]

Pharmaceutical and Agrochemical Intermediates: This anhydride serves as a key

intermediate in the synthesis of active pharmaceutical ingredients (APIs), including some

statins.[4] Its branched structure is incorporated into target molecules to modulate their

biological activity and pharmacokinetic properties.[4]

Flavor and Fragrance Chemistry: Esters derived from 2-methylbutanoic acid, which can be

synthesized using the anhydride, are important components in creating specific fruity and

sweet flavors and fragrances.[4]

Polymer and Materials Science: The incorporation of the branched alkyl chain from 2-
methylbutanoic anhydride can alter the physical properties of polymers, such as their

crystallinity, solubility, and thermal stability.[4]

2-Methylbutanoic Anhydride
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Applications of 2-Methylbutanoic Anhydride.

Spectroscopic Data
Spectroscopic data is essential for the characterization of 2-Methylbutanoic anhydride.

Infrared (IR) Spectroscopy: The IR spectrum of 2-Methylbutanoic anhydride exhibits

characteristic strong carbonyl stretching bands for the anhydride functional group, typically

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b074736
https://www.benchchem.com/product/b074736
https://www.benchchem.com/product/b074736
https://www.benchchem.com/product/b074736
https://www.benchchem.com/product/b074736
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736
https://www.benchchem.com/product/b074736?utm_src=pdf-body-img
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


appearing in the region of 1820-1800 cm⁻¹ and 1760-1740 cm⁻¹.

Mass Spectrometry (MS): The electron ionization mass spectrum provides information about

the molecular weight and fragmentation pattern of the molecule.

Safety and Handling
2-Methylbutanoic anhydride is a combustible and corrosive material that requires careful

handling.[7][8]

Table 2: Hazard Information for 2-Methylbutanoic Anhydride

Hazard Description Precautionary Measures

Flammability Combustible liquid.[8][9]

Keep away from heat, sparks,

open flames, and other ignition

sources.[7][8]

Corrosivity
Causes severe skin burns and

eye damage.[7][8]

Wear protective gloves,

clothing, and eye/face

protection.[7]

Toxicity
Harmful if swallowed or in

contact with skin.[8]

Do not eat, drink, or smoke

when using this product. Wash

skin thoroughly after handling.

[7][8]

Reactivity Reacts violently with water.[7]

Keep away from water and

moist air. Store in a dry, well-

ventilated place.[7]

First Aid Measures:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

water/shower.[8]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[7]
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If inhaled: Move the person to fresh air and keep them comfortable for breathing.[7]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7]

Storage: Store in a well-ventilated, dry, and cool place in a tightly closed container.[7][9] Keep

in a corrosives area.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[7]

Conclusion
2-Methylbutanoic anhydride is a versatile and important chemical intermediate with a well-

established role in organic synthesis. Its utility in the pharmaceutical industry, particularly in the

synthesis of chiral molecules and active pharmaceutical ingredients, underscores its

significance for drug development professionals. A thorough understanding of its properties,

synthesis, and safe handling procedures is crucial for its effective and safe utilization in a

research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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